Cas no 6945-42-2 (2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid)
6945-42-2 structure
Product Name:2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid
CAS No:6945-42-2
MF:C10H17NO4
MW:215.24628329277
CID:1737636
PubChem ID:242459
Update Time:2025-04-21
2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid
- NSC51132
- 2,2'-(2-methylpiperidine-3,4-diyl)diacetic acid
- NSC-51132
- AC1L69IZ
- AC1Q5VH8
- CTK5C9934
- AR-1D0095
- AG-J-07854
- NSC51132; 2,2'-(2-methylpiperidine-3,4-diyl)diacetic acid; NSC-51132; AC1L69IZ; AC1Q5VH8; CTK5C9934; AR-1D0095; AG-J-07854;
- DTXSID30287448
- 2-[3-(carboxymethyl)-2-methyl-4-piperidyl]acetic acid
- CHEMBL1989797
- NCI60_004234
- 6945-42-2
-
- Inchi: 1S/C10H17NO4/c1-6-8(5-10(14)15)7(2-3-11-6)4-9(12)13/h6-8,11H,2-5H2,1H3,(H,12,13)(H,14,15)
- InChI Key: QACOOJQHEYNJEN-UHFFFAOYSA-N
- SMILES: OC(CC1C(C)NCCC1CC(=O)O)=O
Computed Properties
- Exact Mass: 215.11581
- Monoisotopic Mass: 215.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- Density: 1.151
- Boiling Point: 435.5°C at 760 mmHg
- Flash Point: 217.2°C
- Refractive Index: 1.477
- PSA: 86.63
- LogP: 0.87880
2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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